molecular formula C24H27NO5 B14290062 (8Br,13ar)-2,3,6,7-tetramethoxy-8b,9,12,13-tetrahydrodibenzo[f,h]pyrrolo[1,2-b]isoquinolin-13a(11h)-ol CAS No. 138935-58-7

(8Br,13ar)-2,3,6,7-tetramethoxy-8b,9,12,13-tetrahydrodibenzo[f,h]pyrrolo[1,2-b]isoquinolin-13a(11h)-ol

Cat. No. B14290062
CAS RN: 138935-58-7
M. Wt: 409.5 g/mol
InChI Key: KKOZIXJFGMEJCY-NTKDMRAZSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(8Br,13ar)-2,3,6,7-tetramethoxy-8b,9,12,13-tetrahydrodibenzo[f,h]pyrrolo[1,2-b]isoquinolin-13a(11h)-ol is a natural product found in Vincetoxicum indicum with data available.

properties

CAS RN

138935-58-7

Molecular Formula

C24H27NO5

Molecular Weight

409.5 g/mol

IUPAC Name

(8bR,13aR)-2,3,6,7-tetramethoxy-9,11,12,13-tetrahydro-8bH-phenanthro[9,10-f]indolizin-13a-ol

InChI

InChI=1S/C24H27NO5/c1-27-20-8-14-15-9-21(28-2)23(30-4)11-17(15)19-13-25-7-5-6-24(25,26)12-18(19)16(14)10-22(20)29-3/h8-12,19,26H,5-7,13H2,1-4H3/t19-,24-/m1/s1

InChI Key

KKOZIXJFGMEJCY-NTKDMRAZSA-N

Isomeric SMILES

COC1=C(C=C2C(=C1)[C@H]3CN4CCC[C@]4(C=C3C5=CC(=C(C=C25)OC)OC)O)OC

Canonical SMILES

COC1=C(C=C2C(=C1)C3CN4CCCC4(C=C3C5=CC(=C(C=C25)OC)OC)O)OC

Origin of Product

United States

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